Cas no 1804680-89-4 (2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804680-89-4
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4846288
• Update Time: 2025-08-04

2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H4ClF6NO2/c10-2-5-7(19-9(14,15)16)4(3-18)1-6(17-5)8(11,12)13/h1,3H,2H2
• InChI Key： SGTOSVBWTHNOCE-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=O)C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde

2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804680-89-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by the presence of a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group attached to a pyridine ring, makes it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of trifluoromethoxy and trifluoromethyl groups in this molecule contributes to its high stability, lipophilicity, and bioavailability. These properties make it an ideal candidate for designing novel drugs targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that fluorinated pyridine derivatives can exhibit potent inhibitory activity against key enzymes involved in disease progression.

The synthesis of 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde involves a multi-step process that combines advanced organic synthesis techniques. The introduction of the chloromethyl group is typically achieved through nucleophilic substitution reactions, while the fluorinated groups are introduced using electrophilic aromatic substitution or coupling reactions. The exact synthetic pathway may vary depending on the starting materials and desired regioselectivity. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. Its ability to modulate cellular signaling pathways makes it a potential lead compound for drug development. For example, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. Furthermore, its aldehyde group can be used as a reactive handle for further functionalization, enabling the creation of bioconjugates or prodrugs with enhanced pharmacokinetic profiles.

The environmental impact of 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde is another critical area of research. Fluorinated compounds are known to persist in the environment due to their strong carbon-fluorine bonds. However, recent advancements in green chemistry have focused on developing sustainable synthesis routes and degradation pathways for such compounds. For instance, researchers have explored the use of enzymatic catalysis to break down fluorinated aromatic compounds into less harmful byproducts.

Looking ahead, the future of this compound lies in its ability to bridge the gap between laboratory research and commercial applications. Collaborative efforts between academia and industry are essential to fully harness its potential. As per a report by the *Chemical Reviews*, fluorinated pyridine derivatives are expected to play a pivotal role in next-generation therapeutics and agrochemicals due to their unique chemical properties.

In conclusion, 2-(Chloromethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-carboxaldehyde represents a cutting-edge molecule with vast opportunities in various scientific domains. Its intricate structure, combined with its favorable chemical properties, positions it as a key player in modern drug discovery and materials science. Continued research into its synthesis, biological activity, and environmental impact will undoubtedly unlock new possibilities for its application across industries.